Cas no 94213-24-8 (Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)-)

• Product Name: Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)-
• CAS No: 94213-24-8
• MF: C₉H₇Cl₂N₅
• MW: 256.091378450394
• CID: 810081
• PubChem ID: 6509812
• Update Time: 2025-06-14

Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)-
• (1E)-2,3-dichloro-N-(diaminomethylideneamino)benzenecarboximidoyl cyanide
• (E)-3-[cyano(2,3-dichlorophenyl)methylene]carbazamidine
• (2E)-2-[Cyano(2,3-dichlorophenyl)methylene]hydrazinecarboximidamide (ACI)
• Hydrazinecarboximidamide, 2-[cyano(2,3-dichlorophenyl)methylene]-, (E)- (ZCI)
• 13W80
• N''-[Cyano(2,3-dichlorophenyl)methylidene]carbonohydrazonic diamide
• (E)-3-(Cyano(2,3-dichlorophenyl)methylene)carbazamidine
• 2-[cyano(2,3-dichlorophenyl)methylene]hydrazine carboximidamide
• WZ570674RF
• UNII-501DUR70U5
• 84689-20-3
• NS00100327
• EINECS 303-726-9
• HYDRAZINECARBOXIMIDAMIDE, 2-(CYANO(2,3-DICHLOROPHENYL)METHYLENE)-, (2E)-
• UNII-WZ570674RF
• DTXSID60869211
• (Z)-[cyano(2,3-dichlorophenyl)methylene]carbazamidine
• 2-(2,3-Dichlorphenyl)-2-(guanidinylimino)acetonitrile
• (2,3-Dichlorophenyl)(guanidinylimino)acetonitrile, (E)-
• 501DUR70U5
• (2,3-Dichlorophenyl)(guanidinylimino)acetonitrile
• Lamotrigine Imp. C (EP); (2Z)-[2-(Diaminomethylidene)diazanylidene](2,3-dichlorophenyl)acetonitrile; Lamotrigine Impurity C
• Q27231289
• (E)-N-Carbamimidoyl-2,3-dichlorobenzohydrazonoyl cyanide
• LAMOTRIGINE IMPURITY B [EP IMPURITY]
• (E)-2-(2,3-dichlorophenyl)-2-(guanidinylimino)acetonitrile
• (2Z)-[2-(Diaminomethylidene)diazanylidene](2,3-dichlorophenyl)acetonitrile
• 2-[cyano(2,3-dichlorophenyl)methylene]-hydrazine carboximidamide
• (2E)-(2-(DIAMINOMETHYLIDENE)DIAZANYLIDENE)(2,3-DICHLOROPHENYL)ACETONITRILE
• 94213-24-8
• (Z)-(2,3-dichlorophenyl)(guanidinylimino)acetonitrile
• (Z)-2-(2,3-dichlorophenyl)-2-(guanidinoimino)acetonitrile
• 94213-23-7
• N'-Carbamimidoyl-2,3-dichlorobenzohydrazonoyl cyanide
• (2Z)-2-[Cyano(2,3-dichlorophenyl)methylene]hydrazinecarboximidamide

• Inchi： 1S/C9H7Cl2N5/c10-6-3-1-2-5(8(6)11)7(4-12)15-16-9(13)14/h1-3H,(H4,13,14,16)/b15-7-
• InChI Key： BXDSJOGMJUKSAE-CHHVJCJISA-N
• SMILES： C(/C1C=CC=C(Cl)C=1Cl)(\C#N)=N/NC(N)=N

Computed Properties

• Exact Mass: 255.0078506g/mol
• Monoisotopic Mass: 255.0078506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 101Ų

Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)-

Research Brief on Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)- (CAS: 94213-24-8)

Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)- (CAS: 94213-24-8) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a pharmacophore in drug discovery, particularly due to its unique structural features and reactivity. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound's structure, characterized by a cyano group and a dichlorophenyl moiety, suggests potential interactions with biological targets such as enzymes and receptors. Recent research has investigated its role as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The study reported a 60% inhibition rate at micromolar concentrations, highlighting its promise as an anti-inflammatory agent.

Another area of interest is the compound's potential in oncology. Preliminary in vitro studies have shown that Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)- exhibits cytotoxic effects against certain cancer cell lines, including breast and lung cancer cells. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound induces apoptosis via the mitochondrial pathway, with an IC50 value of 12.5 µM in MCF-7 cells. These findings suggest its potential as a lead compound for further development in cancer therapeutics.

Synthetic approaches to this compound have also been refined in recent years. A 2023 paper in Tetrahedron Letters described an optimized one-pot synthesis method, achieving a yield of 78% with improved purity. This advancement is critical for scaling up production for further pharmacological testing. Additionally, computational studies have been conducted to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, which indicate moderate bioavailability and low hepatotoxicity.

Despite these promising results, challenges remain. The compound's stability under physiological conditions and its selectivity towards specific biological targets require further investigation. Future research directions may include structural modifications to enhance its pharmacokinetic profile and in vivo efficacy studies to validate its therapeutic potential. Collaborative efforts between chemists and biologists will be essential to translate these findings into clinical applications.

In conclusion, Hydrazinecarboximidamide,2-[cyano(2,3-dichlorophenyl)methylene]-, (2E)- (CAS: 94213-24-8) represents a versatile scaffold with significant potential in drug discovery. Its dual role as an anti-inflammatory and anticancer agent, coupled with recent advancements in synthesis and characterization, positions it as a compelling candidate for further research. Continued exploration of its mechanisms of action and therapeutic applications will be crucial in unlocking its full potential.